Cas no 2413846-51-0 (rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate
• CAS No: 2413846-51-0
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5674261
• PubChem ID: 165768902
• Update Time: 2025-10-16

rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665748
• rac-tert-butyl N-[(1R,2R)-2-hydroxy-2-phenylcyclopentyl]-N-methylcarbamate
• 2413846-51-0
• rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate

• Inchi： 1S/C17H25NO3/c1-16(2,3)21-15(19)18(4)14-11-8-12-17(14,20)13-9-6-5-7-10-13/h5-7,9-10,14,20H,8,11-12H2,1-4H3/t14-,17-/m1/s1
• InChI Key： MRZMPUDPIDGRGZ-RHSMWYFYSA-N
• SMILES： O[C@@]1(C2C=CC=CC=2)CCC[C@H]1N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate

Comprehensive Overview of rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate (CAS No. 2413846-51-0)

The compound rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate (CAS No. 2413846-51-0) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique structural features, including the cyclopentyl backbone and tert-butyl group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on this compound due to its stereochemical properties, which are critical for enantioselective synthesis and bioactive molecule design.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate has surged, driven by advancements in asymmetric catalysis and green chemistry. This compound's hydroxy and phenyl functionalities enable diverse chemical modifications, aligning with trends in sustainable synthesis and AI-driven drug discovery. Its CAS No. 2413846-51-0 is frequently searched in academic databases, reflecting growing interest in its mechanistic studies and scalable production methods.

From a pharmacological perspective, the N-methylcarbamate moiety in this compound is noteworthy for its bioisosteric properties, often explored in central nervous system (CNS) drug development. The rac (racemic) form allows researchers to investigate both enantiomers' biological activities, a hot topic in precision medicine. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to characterize this compound, addressing frequent queries about its purity and stereochemical stability.

The synthesis of rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate typically involves multi-step organic reactions, including Grignard additions and carbamate formation. Optimizing these processes is a key focus area, as highlighted in recent patent literature and process chemistry forums. Its CAS No. 2413846-51-0 is often cross-referenced with studies on kinetic resolution and enzymatic catalysis, demonstrating its relevance to cutting-edge research.

Environmental and regulatory considerations are also pivotal when working with this compound. While it is not classified as hazardous, its tert-butyl group necessitates proper handling to ensure workplace safety—a concern frequently raised in ESG (Environmental, Social, and Governance)-focused discussions. The compound's biodegradability and green solvent compatibility are active research areas, resonating with industry demands for sustainable chemical practices.

In summary, rac-tert-butyl N-(1R,2R)-2-hydroxy-2-phenylcyclopentyl-N-methylcarbamate (CAS No. 2413846-51-0) represents a versatile scaffold in modern chemistry. Its applications span from medicinal chemistry to material science, with ongoing studies exploring its role in covalent inhibitors and proteolysis-targeting chimeras (PROTACs). As synthetic methodologies evolve, this compound continues to attract attention for its balanced reactivity and structural tunability.